Thioacetamide
Thioacetamide
Thioacetamide is a synthetic, colorless crystalline solid that is soluble in water and ethanol. Thioacetamide is currently only used as a replacement for hydrogen sulfide in qualitative analysis. When heated to decomposition, it emits toxic fumes of nitrogen oxides and sulfur oxides. The primary routes of potential human exposure to thioacetamide are inhalation and dermal contact. It is reasonably anticipated to be a human carcinogen. (NCI05)
Thioacetamide appears as white crystals with a mercaptan odor.
Thioacetamide is a thiocarboxamide consiting of acetamide having the oxygen replaced by sulfur. It has a role as a hepatotoxic agent. It derives from an acetamide.
Thioacetamide appears as white crystals with a mercaptan odor.
Thioacetamide is a thiocarboxamide consiting of acetamide having the oxygen replaced by sulfur. It has a role as a hepatotoxic agent. It derives from an acetamide.
Brand Name:
Vulcanchem
CAS No.:
62-55-5
VCID:
VC0046855
InChI:
InChI=1S/C2H5NS/c1-2(3)4/h1H3,(H2,3,4)
SMILES:
CC(=S)N
Molecular Formula:
CH3CSNH2
C2H5NS
C2H5NS
C2H5NS
C2H5NS
Molecular Weight:
75.14 g/mol
Thioacetamide
CAS No.: 62-55-5
Reference Standards
VCID: VC0046855
Molecular Formula: CH3CSNH2
C2H5NS
C2H5NS
Molecular Weight: 75.14 g/mol
CAS No. | 62-55-5 |
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Product Name | Thioacetamide |
Molecular Formula | CH3CSNH2 C2H5NS C2H5NS |
Molecular Weight | 75.14 g/mol |
IUPAC Name | ethanethioamide |
Standard InChI | InChI=1S/C2H5NS/c1-2(3)4/h1H3,(H2,3,4) |
Standard InChIKey | YUKQRDCYNOVPGJ-UHFFFAOYSA-N |
Isomeric SMILES | CC(=N)S |
SMILES | CC(=S)N |
Canonical SMILES | CC(=S)N |
Colorform | Crystals from benzene Colorless leaflets Yellow tablets CRYSTALS FROM ALC, PLATES FROM ETHER |
Melting Point | 234 to 237 °F (NTP, 1992) 115.5 °C 113-114 °C 113-116 °C |
Physical Description | Thioacetamide appears as white crystals with a mercaptan odor. COLOURLESS CRYSTALS WITH CHARACTERISTIC ODOUR. |
Description | Thioacetamide is a synthetic, colorless crystalline solid that is soluble in water and ethanol. Thioacetamide is currently only used as a replacement for hydrogen sulfide in qualitative analysis. When heated to decomposition, it emits toxic fumes of nitrogen oxides and sulfur oxides. The primary routes of potential human exposure to thioacetamide are inhalation and dermal contact. It is reasonably anticipated to be a human carcinogen. (NCI05) Thioacetamide appears as white crystals with a mercaptan odor. Thioacetamide is a thiocarboxamide consiting of acetamide having the oxygen replaced by sulfur. It has a role as a hepatotoxic agent. It derives from an acetamide. |
Shelf Life | RELATIVELY STABLE COMPD IN NEUTRAL AQ SOLN |
Solubility | 5 to 10 mg/mL at 68° F (NTP, 1992) 2.17 M In ethanol 26.4 g/100 g; sparingly sol in ether Miscible in benzene MISCIBLE IN PETROLEUM ETHER In water, 1.63X10+5 mg/l @ 25 °C. Solubility in water: good |
Synonyms | Thioacetimidic Acid; Acetothiamide; TAA, Thiacetamide; NSC 2120; Ethanethioamide |
PubChem Compound | 2723949 |
Last Modified | Nov 11 2021 |
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